Cas no 485318-80-7 (BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-)

BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO- structure
485318-80-7 structure
Product Name:BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-
CAS No:485318-80-7
MF:C7H4F3NO3
MW:207.106772422791
CID:3365722
PubChem ID:130936605
Update Time:2025-04-21

BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-
    • 3-Nitro-2,5,6-trifluoroanisole
    • 485318-80-7
    • Inchi: 1S/C7H4F3NO3/c1-14-7-5(9)3(8)2-4(6(7)10)11(12)13/h2H,1H3
    • InChI Key: CBFNMLNLCZVCTC-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=C(C=1OC)F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 207.01432748Da
  • Monoisotopic Mass: 207.01432748Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.1Ų
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited